Cas no 180741-47-3 (3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid)

3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid is a versatile pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a chloro-methyl-substituted pyrazole ring linked to a propanoic acid moiety, offering reactivity for further functionalization. The compound is valued for its potential as an intermediate in synthesizing biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the pyrazole ring allows for tailored modifications, making it a useful building block in medicinal chemistry and crop protection studies.
3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid structure
180741-47-3 structure
Product Name:3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
CAS No:180741-47-3
MF:C7H9ClN2O2
MW:188.611560583115
MDL:MFCD03419616
CID:1077443
PubChem ID:7018414
Update Time:2025-06-07

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-propanoic acid
    • AKOS B007166
    • ART-CHEM-BB B007166
    • 3-(4-Chloro-5-methyl-pyrazol-1-yl)propanoic acid
    • 3-(4-CHLORO-5-METHYL-PYRAZOL-1-YL)-PROPIONIC ACID
    • 3-(4-CHLORO-5-METHYL-1H-PYRAZOL-1-YL)PROPANOIC ACID
    • STK312709
    • BBL013065
    • F2169-0837
    • 3-(4-CHLORO-5-METHYL-1H-PYRAZOL-1-YL)PROPANOICACID
    • SCHEMBL8509987
    • DTXSID001248522
    • MFCD03419616
    • 4-Chloro-5-methyl-1H-pyrazole-1-propanoic acid
    • 3-(4-chloro-5-methylpyrazol-1-yl)propanoic acid
    • AKOS000308099
    • CS-0262717
    • RS-0251
    • 3-(4-chloro-5-methyl-pyrazol-1-yl)-propionic acid, AldrichCPR
    • 180741-47-3
    • DB-106746
    • EN300-83567
    • 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
    • MDL： MFCD03419616
    • Inchi： 1S/C7H9ClN2O2/c1-5-6(8)4-9-10(5)3-2-7(11)12/h4H,2-3H2,1H3,(H,11,12)
    • InChI Key： VCKABMDGGVYSJS-UHFFFAOYSA-N
    • SMILES： ClC1C=NN(C=1C)CCC(=O)O

Computed Properties

  • Exact Mass: 188.0352552g/mol
  • Monoisotopic Mass: 188.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi Xn
  • HazardClass：IRRITANT

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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abcr
AB347055-250 mg
3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
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abcr
AB347055-1 g
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abcr
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3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:180741-47-3)3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
Order Number:A1073099
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:51
Price ($):270.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:180741-47-3)3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanoic acid
A1073099
Purity:99%
Quantity:1g
Price ($):270.0
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